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Antifungal Spectrum and In Vitro Activity

The table below summarizes the available in vitro activity data for Albaconazole and Posaconazole against

various fungal pathogens, presented as MIC (Minimum Inhibitory Concentration) values. Lower MIC values

generally indicate greater potency [1] [2].

Pathogen Albaconazole MIC (pug/mL) Posaconazole MIC (ug/mL)
Candida albicans 0.003 - <0.001 [1] 0.02 (MICo0) [2]

Candida glabrata 0.068 [1] Information missing
Candida krusei 0.182 - <0.005 [1] Information missing
Candida parapsilosis 0.013-0.127 [1] 0.03 (MICo0) [2]

Aspergillus fumigatus 0.28 -4.5[1] 0.10 (Avg. GM) [2]
Zygomycetes (e.g., Mucor, Active (specific data missing) Active (MIC ~1 pg/mL) [2]
Rhizopus) (1]
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Pathogen Albaconazole MIC (pg/mL) Posaconazole MIC (pg/mL)

Scedosporium apiospermum 1[1] Active (specific data missing)

[2]

Details on Experimental Protocols

The quantitative data in the table above were generated using standardized laboratory methods to ensure

reliability and comparability.

e For Candida and other Yeasts: The studies used the broth microdilution method as outlined by the
Antifungal Susceptibility Testing Subcommittee of the FEuropean Committee on Antibiotic

Susceptibility Testing (AFST-EUCAST) [2]. Key details include:

o Medium: RPMI 1640 supplemented with 2% glucose.

o Inoculum: Standardized to 10° CFU/mL.

o Incubation: 35°C for 24-48 hours.

o MIC Endpoint for Azoles: Defined as the lowest drug concentration that resulted in a 50%
reduction in optical density compared to the drug-free control [2].

e For Filamentous Fungi (Molds): Susceptibility testing for molds like Aspergillus was performed
following the Clinical Laboratory Standards Institute (CLSI) reference method M38 [1] [2]. Key

details include:

o Medium: RPMI-1640 buffered to pH 7.0 with MOPS.
o Inoculum Preparation: Conidia (spores) from 3 to 5-day-old cultures.
o MIC Endpoint: The lowest drug concentration that produced 100% visual inhibition of growth

[1] [2].

Key Characteristics and Research Status

Feature Albaconazole Posaconazole
Research/Clinical Early-phase clinical trials FDA-approved for prophylaxis and treatment of
Status (Phases I-I1) for fungal various invasive fungal infections [4].
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Feature Albaconazole Posaconazole

infections [3]. Status after
2013 is unclear.

Approved None identified in search Prophylaxis in immunocompromised patients
Indications results. (e.g., post-transplant), oropharyngeal
candidiasis, and as salvage therapy [5] [4].

Mechanism of Inhibits fungal ergosterol Inhibits fungal ergosterol synthesis by targeting
Action synthesis by targeting lanosterol 14a-demethylase (CYP51) [4].
lanosterol 14a-demethylase
(CYP51) [1].

Spectrum Note Shows high in vitro potency Known for its extended spectrum, including
against a broad range of activity against Zygomycetes (e.g.,
Candida spp. and Mucormycetes), which is a key differentiator
filamentous fungi [1]. from some other azoles [5] [4] [2].

Both Albaconazele and Posaconazole are broad-spectrum triazole antifungals. Their primary mechanism is
the inhibition of the enzyme CYP51, a key step in the synthesis of ergosterol, an essential component of the
fungal cell membrane. The structural differences between the two drugs influence how they interact with the

enzyme and their overall pharmacokinetic properties, leading to variations in their spectrum and potency [1]

[4] [3].
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Mechanism of Action of Triazole Antifungals Lanosterol Albaconazole or Posaconazole

CYP51
(14a-demethylase)

Fungistatic Effect / Cell Death

(Essential for membrane structure)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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